Cas no 246240-63-1 (Oxazole,4-ethyl-4,5-dihydro-2-(2-phenylethenyl)-)

• Product Name: Oxazole,4-ethyl-4,5-dihydro-2-(2-phenylethenyl)-
• CAS No: 246240-63-1
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 246046
• PubChem ID: 102025125
• Update Time: 2025-04-19

Oxazole,4-ethyl-4,5-dihydro-2-(2-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

• Oxazole,4-ethyl-4,5-dihydro-2-(2-phenylethenyl)-
• Oxazole, 4-ethyl-4,5-dihydro-2-(2-phenylethenyl)- (9CI)
• 4-Ethyl-2-styryl-4,5-dihydrooxazole
• 246240-63-1

• Inchi： 1S/C13H15NO/c1-2-12-10-15-13(14-12)9-8-11-6-4-3-5-7-11/h3-9,12H,2,10H2,1H3/b9-8+
• InChI Key： RJGPBUVQAGWKMN-CMDGGOBGSA-N
• SMILES： O1C(/C=C/C2C=CC=CC=2)=NC(C1)CC

Computed Properties

• Exact Mass: 201.11545
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• PSA: 21.59